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Compound of Interest

Compound Name: 1-Phenyl-cyclopropylamine

Cat. No.: B183263

Essential Safety and Handling Guide for 1-
Phenyl-cyclopropylamine

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides essential, immediate safety and logistical
information for the operational use and disposal of 1-Phenyl-cyclopropylamine (CAS: 41049-
53-0), ensuring adherence to the highest safety standards.

Chemical Identity:

Name: 1-Phenyl-cyclopropylamine[1]

Synonyms: 1-phenylcyclopropan-1-amine, 1-phenylcyclopropanamine[1]

Molecular Formula: CO9H11N[Z]

Molecular Weight: 133.19 g/mol [2]

Hazard Identification and GHS Classification

1-Phenyl-cyclopropylamine is classified as a hazardous substance. It is crucial to understand
its potential dangers before handling.

GHS Pictograms:
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» GHSO05: Corrosion

Signal Word: Danger

Hazard Statements:

o H314: Causes severe skin burns and eye damage.[3]

o H318: Causes serious eye damage.[3]

Precautionary Statements:

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o P310: Immediately call a POISON CENTER or doctor/physician.

Personal Protective Equipment (PPE)

Strict adherence to the recommended personal protective equipment is mandatory to prevent
exposure.
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PPE Category Item Specification
Tightly fitting safety goggles
) with side-shields conforming to
Eye/Face Protection Safety Goggles

EN 166 (EU) or NIOSH (US).
[1]

Face Shield

A face shield should be used in
addition to goggles when there

is a splash hazard.

Skin Protection

Gloves

Chemical impermeable gloves.
Always inspect gloves prior to

use.[1]

Protective Clothing

Fire/flame resistant and
impervious clothing.[1] A lab
coat is the minimum

requirement.

Respiratory Protection

Respirator

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation or other
symptoms are experienced.[4]
Handling should occur in a
well-ventilated area, preferably

a chemical fume hood.[1]

Operational and Handling Plan

A systematic approach to handling 1-Phenyl-cyclopropylamine from receipt to disposal is

critical for safety.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.
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» Store the container tightly closed in a dry, cool, and well-ventilated place.[1]
o Recommended storage temperature is 2-8°C in a dark place under an inert atmosphere.

» Store away from incompatible materials such as acids, strong oxidizing agents, acid
anhydrides, acid chlorides, and carbon dioxide.[4]

2. Handling and Use:

 All handling should be conducted in a well-ventilated place, preferably within a chemical
fume hood.[1][4]

o Ensure that eyewash stations and safety showers are close to the workstation location.[4]
» Use non-sparking tools and explosion-proof equipment to prevent ignition.[1]

e Ground all equipment to prevent static electricity discharge.[4]

e Avoid contact with skin, eyes, and clothing.[1][4]

e Avoid breathing mist, gas, or vapors.[1]

3. Disposal Plan:

e 1-Phenyl-cyclopropylamine and its containers must be disposed of as hazardous waste.
e Do not dispose of down the drain or in regular trash.

» Collect waste in a dedicated, properly labeled, and chemically compatible container.

» Follow all local, regional, and national hazardous waste regulations for complete and
accurate classification and disposal.[4][5]

» Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal company for pickup and disposal.[6]

Emergency Procedures

Immediate and appropriate action is vital in the event of an emergency.
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First Aid Measures:

Exposure Route First Aid Procedure

Move the victim into fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Consult a doctor

Inhalation
immediately. Do not use mouth-to-mouth
resuscitation if the victim ingested or inhaled the
chemical.[1]
Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water for at

least 15 minutes. Consult a doctor.[1][7]

Rinse with pure water for at least 15 minutes.
Eye Contact ) i
Consult a doctor immediately.[1]

Rinse mouth with water. Do NOT induce
) vomiting. Never give anything by mouth to an
Ingestion _ _
unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Spill Cleanup:

Evacuate and Secure: Evacuate personnel to safe areas and keep people away from and
upwind of the spill/leak.[1]

e Ventilate: Ensure adequate ventilation.[1]

» Eliminate Ignition Sources: Remove all sources of ignition. Use spark-proof tools and
explosion-proof equipment.[1]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical
enter drains.[1]

o Absorb: Collect the spillage with a suitable absorbent material (e.g., vermiculite, dry sand, or
earth).
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e Collection and Disposal: Place the absorbed material in a suitable, closed container for
disposal.[1] Adhered or collected material should be promptly disposed of in accordance with
appropriate laws and regulations.[1]

Experimental Workflow for Safe Handling
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Workflow for Safe Handling of 1-Phenyl-cyclopropylamine
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Caption: A flowchart outlining the key steps for the safe handling of 1-Phenyl-
cyclopropylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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